ethyl 2-(2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C29H30N2O3S2/c1-4-34-29(33)26-22-12-8-14-24(22)36-28(26)30-27(32)19(3)35-25-17-31(23-13-6-5-11-21(23)25)16-20-10-7-9-18(2)15-20/h5-7,9-11,13,15,17,19H,4,8,12,14,16H2,1-3H3,(H,30,32)
• InChI Key: NTYRVCNGUKKKFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(C)SC3=CN(C4=CC=CC=C43)CC5=CC=CC(=C5)C
• Molecular Formula: C29H30N2O3S2
• Molecular Weight: 518.7 g/mol

Description

Ethyl 2-(2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C29H30N2O3S2 and its molecular weight is 518.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis : Studies have focused on synthesizing and characterizing various thiophene derivatives, aiming to explore their potential biological activities. For instance, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates was achieved through a multi-step reaction, starting from ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate. These compounds were analyzed for their antimicrobial activities, showcasing the utility of thiophene derivatives in developing new antimicrobial agents (Spoorthy et al., 2021).

Biological Activities

• Antimicrobial and Antioxidant Properties : Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and other related compounds have been synthesized and evaluated for their in vitro antimicrobial and antioxidant activities. Certain derivatives showed excellent antibacterial and antifungal properties, along with significant antioxidant potential, indicating the therapeutic potential of thiophene derivatives in treating infections and oxidative stress-related conditions (Raghavendra et al., 2016).

• Anti-rheumatic Effects : The anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes has been demonstrated in an in vivo collagen-adjuvant arthritis model in rats. These compounds exhibited significant antioxidant, analgesic, and anti-rheumatic effects, suggesting their potential application in the development of new treatments for rheumatic diseases (Sherif & Hosny, 2014).

Anticancer Activity

• Novel Heterocycles for Cancer Therapy : Research on thiophene-incorporated thioureido substituents as precursors for synthesizing new heterocycles has shown promising anticancer activity against colon HCT-116 human cancer cell lines. This highlights the potential of designing and synthesizing novel thiophene-based compounds for anticancer therapy (Abdel-Motaal et al., 2020).